Cas no 1806531-03-2 (2,5-Bis(trifluoromethyl)-3-(difluoromethyl)pyridine)

2,5-Bis(trifluoromethyl)-3-(difluoromethyl)pyridine is a fluorinated pyridine derivative characterized by its high electron-withdrawing properties due to the presence of multiple fluorine substituents. This compound is particularly valuable in pharmaceutical and agrochemical research, where its trifluoromethyl and difluoromethyl groups enhance metabolic stability and lipophilicity. Its structural features make it a versatile intermediate for synthesizing bioactive molecules, including potential enzyme inhibitors or receptor modulators. The strong inductive effects of the fluorine substituents also contribute to improved binding affinity in target interactions. Additionally, the compound's stability under various reaction conditions allows for further functionalization, making it a useful building block in medicinal chemistry and material science applications.

2,5-Bis(trifluoromethyl)-3-(difluoromethyl)pyridine structure

1806531-03-2 structure

Product Name:2,5-Bis(trifluoromethyl)-3-(difluoromethyl)pyridine

CAS No:1806531-03-2

MF:C₈H₃F₈N

MW:265.103349924088

CID:4801967

Update Time:2025-10-13

2,5-Bis(trifluoromethyl)-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2,5-Bis(trifluoromethyl)-3-(difluoromethyl)pyridine
- Inchi： 1S/C8H3F8N/c9-6(10)4-1-3(7(11,12)13)2-17-5(4)8(14,15)16/h1-2,6H
- InChI Key： HEFYYIYXOVEGSW-UHFFFAOYSA-N
- SMILES： FC(C1=CC(C(F)(F)F)=CN=C1C(F)(F)F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 257
XLogP3: 3.3
Topological Polar Surface Area: 12.9

2,5-Bis(trifluoromethyl)-3-(difluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029002444-250mg	2,5-Bis(trifluoromethyl)-3-(difluoromethyl)pyridine	1806531-03-2	95%	250mg	$1,038.80	2022-03-31
Alichem	A029002444-500mg	2,5-Bis(trifluoromethyl)-3-(difluoromethyl)pyridine	1806531-03-2	95%	500mg	$1,685.00	2022-03-31
Alichem	A029002444-1g	2,5-Bis(trifluoromethyl)-3-(difluoromethyl)pyridine	1806531-03-2	95%	1g	$2,923.95	2022-03-31

2,5-Bis(trifluoromethyl)-3-(difluoromethyl)pyridine Related Literature

1. Excellent humidity sensor based on ultrathin HKUST-1 nanosheets†

Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
2. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
3. Emergence of microfluidic wearable technologies

Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
5. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291

1806531-03-2 (2,5-Bis(trifluoromethyl)-3-(difluoromethyl)pyridine) Related Products

Recommended suppliers

Wuhan ChemNorm Biotech Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

烟台朗裕新材料科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

Shanghai Aoguang Biotechnology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Handan Zechi Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Yunnanjiuzhen

Gold Member

Audited Supplier

CN Supplier

Bulk